Cas no 1696161-78-0 (N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 1696161-78-0
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 6176171
• PubChem ID: 136840645
• Update Time: 2025-07-01

N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• N-Methyl-7-(propan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 1696161-78-0
• EN300-1118805

• Inchi： 1S/C9H17N5/c1-6(2)7-4-5-11-9-12-8(10-3)13-14(7)9/h6-7H,4-5H2,1-3H3,(H2,10,11,12,13)
• InChI Key： BEZAFXLCWBURPK-UHFFFAOYSA-N
• SMILES： N12C(=NC(NC)=N1)NCCC2C(C)C

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.8Ų

Additional information on N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

Comprehensive Analysis of N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine (CAS No. 1696161-78-0)

The compound N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine (CAS No. 1696161-78-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolopyrimidine core and N-methyl substitution, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The triazolopyrimidine scaffold is known for its bioisosteric properties, often mimicking purine bases in biological systems. This characteristic has led to its investigation in kinase inhibition, a hot topic in oncology and autoimmune therapy. Recent studies suggest that derivatives of this compound may exhibit selective binding to specific kinase domains, offering a pathway for developing targeted therapies with fewer side effects.

In the context of agrochemical innovation, N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine has shown potential as a plant growth regulator. Its ability to modulate hormonal pathways in plants aligns with the growing demand for sustainable farming solutions. Farmers and researchers alike are searching for compounds that can enhance crop yield while minimizing environmental impact, making this molecule a subject of intense scrutiny.

The pharmacokinetic properties of this compound are another area of interest. Its lipophilicity and metabolic stability are frequently discussed in forums and scientific literature. These properties are critical for oral bioavailability, a key factor in drug development. Computational models predict that the N-methyl group enhances membrane permeability, which could explain its promising in vivo performance in preliminary studies.

Another trending topic is the structure-activity relationship (SAR) of triazolopyrimidine derivatives. Researchers are actively investigating how modifications to the propan-2-yl side chain or the amine moiety affect biological activity. Such insights are invaluable for medicinal chemistry optimization, particularly in designing compounds with improved selectivity and potency.

From a synthetic chemistry perspective, the preparation of N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine involves multi-step reactions, including cyclization and N-methylation. These processes are often optimized for scalability, a concern frequently raised by industrial chemists. Green chemistry principles are increasingly applied to reduce waste and improve yields, reflecting broader trends in sustainable chemical manufacturing.

In summary, N-methyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine (CAS No. 1696161-78-0) represents a versatile scaffold with applications spanning pharmaceuticals and agrochemicals. Its mechanistic versatility and structural tunability make it a focal point for ongoing research, addressing some of the most pressing challenges in modern science.